Cas no 56086-94-3 ((1R,2R)-2-(hydroxymethyl)-1-phenyl-cyclohexanol)

• Product Name: (1R,2R)-2-(hydroxymethyl)-1-phenyl-cyclohexanol
• CAS No: 56086-94-3
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• MDL: MFCD10574801
• CID: 1596268
• PubChem ID: 45073735
• Update Time: 2025-07-10

(1R,2R)-2-(hydroxymethyl)-1-phenyl-cyclohexanol Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-2-(hydroxymethyl)-1-phenyl-cyclohexanol
• (1R,2R)-2-(Hydroxymethyl)-1-phenylcyclohexanol
• Cyclohexanemethanol, 2-hydroxy-2-phenyl-, (1R,2R)-
• LogP
• 1-phenyl-cis-2-hydroxymethyl-r-1-cyclohexanol
• 2-HYDROXYMETHYL-1-PHENYL-CYCLOHEXANOL
• 2R-Hydroxymethyl-1R-phenyl-cyclohexanol
• MFCD10574801
• 56086-94-3
• AKOS017345028
• (1R,2R)-2-(Hydroxymethyl)-1-phenylcyclohexan-1-ol

• MDL： MFCD10574801
• Inchi： 1S/C13H18O2/c14-10-12-8-4-5-9-13(12,15)11-6-2-1-3-7-11/h1-3,6-7,12,14-15H,4-5,8-10H2/t12-,13+/m1/s1
• InChI Key： AEPWPCRJAHECSU-OLZOCXBDSA-N
• SMILES： O[C@]1(C2C=CC=CC=2)CCCC[C@@H]1CO

Computed Properties

• Exact Mass: 206.13074
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46

Additional information on (1R,2R)-2-(hydroxymethyl)-1-phenyl-cyclohexanol

Introduction to (1R,2R)-2-(hydroxymethyl)-1-phenyl-cyclohexanol and Its Significance in Modern Chemical Research

Compound with the CAS number 56086-94-3, specifically identified as (1R,2R)-2-(hydroxymethyl)-1-phenyl-cyclohexanol, represents a fascinating subject of study in the realm of chemical and pharmaceutical research. This compound, characterized by its unique stereochemistry and structural features, has garnered attention due to its potential applications in various biochemical pathways and drug development processes. The precise stereoconfiguration of this molecule, denoted by the (1R,2R) nomenclature, underscores its significance in understanding molecular interactions and pharmacological effects.

The structural motif of (1R,2R)-2-(hydroxymethyl)-1-phenyl-cyclohexanol consists of a cyclohexane ring substituted with a phenyl group at the 1-position and a hydroxymethyl group at the 2-position. This specific arrangement imparts distinct chemical properties that make it a valuable scaffold for synthetic chemistry and medicinal applications. The presence of both chiral centers at positions 1 and 2 contributes to the compound's complex behavior in biological systems, making it a subject of intense interest for researchers exploring enzyme inhibition and receptor binding mechanisms.

In recent years, advancements in computational chemistry and molecular modeling have enabled a deeper understanding of how (1R,2R)-2-(hydroxymethyl)-1-phenyl-cyclohexanol interacts with biological targets. These studies have highlighted its potential as an intermediate in the synthesis of more complex molecules with therapeutic properties. For instance, researchers have been investigating its role in developing novel ligands for enzymes involved in metabolic pathways relevant to diseases such as diabetes and hyperlipidemia.

The hydroxymethyl group at the 2-position of the cyclohexane ring is particularly noteworthy, as it serves as a versatile functional handle for further chemical modifications. This feature allows chemists to explore diverse derivatives by introducing various substituents or by engaging in reactions such as etherification, esterification, or oxidation. Such modifications can lead to compounds with enhanced bioavailability or improved pharmacological profiles, making (1R,2R)-2-(hydroxymethyl)-1-phenyl-cyclohexanol a promising candidate for drug discovery initiatives.

Recent studies have also demonstrated the compound's utility in the development of chiral auxiliaries and catalysts. The precise stereochemistry of this molecule makes it an excellent candidate for asymmetric synthesis, where it can be used to induce desired optical purity in other compounds. This application is particularly relevant in industries where enantiopure compounds are essential for efficacy and safety reasons.

The phenyl group attached to the cyclohexane ring introduces another layer of complexity to the compound's behavior. Phenyl-substituted compounds are well-known for their interactions with aromatic receptors and enzymes, often leading to significant biological activity. By studying (1R,2R)-2-(hydroxymethyl)-1-phenyl-cyclohexanol, researchers can gain insights into how these interactions modulate biological processes and potentially identify new therapeutic targets.

Moreover, the cyclohexane ring itself provides a stable scaffold that can be further functionalized to create more intricate molecular architectures. This flexibility has made (1R,2R)-2-(hydroxymethyl)-1-phenyl-cyclohexanol a valuable building block in synthetic organic chemistry. Researchers have leveraged its structural features to develop novel methodologies for constructing complex molecules with tailored properties.

The compound's potential applications extend beyond traditional pharmaceuticals. In materials science, for example, derivatives of this molecule have been explored as precursors for polymers and coatings with unique mechanical or thermal properties. The ability to fine-tune these properties through chemical modifications makes (1R,2R)-2-(hydroxymethyl)-1-phenyl-cyclohexanol a versatile material for industrial applications.

In conclusion, the study of CAS number 56086-94-3, specifically (1R,2R)-2-(hydroxymethyl)-1-phenyl-cyclohexanol, underscores its importance in modern chemical research. Its unique stereochemistry, functional groups, and structural versatility make it a valuable asset in drug discovery, materials science, and synthetic chemistry. As research continues to uncover new applications for this compound, its significance is likely to grow even further.